Cas no 1690795-32-4 ((3,3-difluorocyclopentyl)methanesulfonamide)

• Product Name: (3,3-difluorocyclopentyl)methanesulfonamide
• CAS No: 1690795-32-4
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• MDL: MFCD31420952
• CID: 5245497
• PubChem ID: 130487347
• Update Time: 2026-03-08

(3,3-difluorocyclopentyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanesulfonamide, 3,3-difluoro-
• (3,3-difluorocyclopentyl)methanesulfonamide

• MDL： MFCD31420952
• Inchi： 1S/C6H11F2NO2S/c7-6(8)2-1-5(3-6)4-12(9,10)11/h5H,1-4H2,(H2,9,10,11)
• InChI Key： UCIQBXKXMXXDSO-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)CCC(F)(F)C1

Additional information on (3,3-difluorocyclopentyl)methanesulfonamide

Comprehensive Overview of (3,3-difluorocyclopentyl)methanesulfonamide (CAS No. 1690795-32-4)

(3,3-difluorocyclopentyl)methanesulfonamide, with the CAS number 1690795-32-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique difluorocyclopentyl moiety, which enhances its metabolic stability and bioavailability. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and inflammatory diseases.

The compound's molecular structure features a cyclopentyl ring substituted with two fluorine atoms at the 3-position, coupled with a methanesulfonamide group. This configuration imparts distinct physicochemical properties, such as improved lipophilicity and resistance to enzymatic degradation. These attributes make (3,3-difluorocyclopentyl)methanesulfonamide a promising candidate for drug discovery programs targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in modulating cellular signaling pathways.

In recent years, the demand for fluorinated compounds like 1690795-32-4 has surged due to their applications in precision medicine and sustainable agriculture. Fluorination is a strategic modification that often enhances a molecule's binding affinity and selectivity, reducing off-target effects. This aligns with the growing trend of personalized therapeutics, where patients receive treatments tailored to their genetic profiles. Additionally, the agrochemical industry values such compounds for their potential to develop eco-friendly pesticides with lower environmental persistence.

From a synthetic chemistry perspective, (3,3-difluorocyclopentyl)methanesulfonamide is typically prepared through multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its purity and yield are critical factors for downstream applications, necessitating advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) for quality control. These methodologies ensure compliance with stringent regulatory standards, particularly in Good Manufacturing Practice (GMP) settings.

The compound's versatility extends to its role in proteomics and chemical biology studies. For instance, it can serve as a molecular probe to investigate enzyme-substrate interactions or as a scaffold for designing allosteric modulators. Such applications are pivotal in understanding complex biological systems and accelerating the discovery of next-generation biologics. As the scientific community continues to explore structure-activity relationships (SAR), 1690795-32-4 remains a focal point for innovation.

Given the rising interest in green chemistry, researchers are also evaluating sustainable synthetic routes for (3,3-difluorocyclopentyl)methanesulfonamide. Solvent-free reactions, catalytic methods, and biocatalysis are among the strategies being explored to minimize waste and energy consumption. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), which advocate for environmentally responsible research practices.

In conclusion, (3,3-difluorocyclopentyl)methanesulfonamide (CAS No. 1690795-32-4) represents a cutting-edge compound with broad implications across multiple scientific disciplines. Its unique fluorinated structure, coupled with its applicability in drug development and material science, positions it as a valuable asset for future innovations. As advancements in computational chemistry and high-throughput screening continue, this compound is poised to play an even greater role in shaping the next wave of scientific breakthroughs.